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Introduction
Drimentine B is a naturally occurring terpenylated diketopiperazine that belongs to the

drimentine family of alkaloids, which were first isolated from Actinomycete bacteria.[1][2] This

class of compounds has garnered interest within the scientific community due to its diverse

biological activities, including anticancer, antibiotic, antifungal, and anthelmintic properties.[3][4]

Structurally, drimentines are characterized by a complex fusion of a pyrroloindoline, a

sesquiterpene, and a diketopiperazine moiety.[1] While the biological potential of Drimentine B
is recognized, detailed information regarding its specific mechanisms of action and

comprehensive physicochemical characterization remains an area of active investigation.

This technical guide provides a consolidated overview of the currently available data on the

physical and chemical properties of Drimentine B, its known biological effects, and a

generalized approach to its synthesis.

Physicochemical Properties
The following table summarizes the known physical and chemical properties of Drimentine B.

It is important to note that quantitative experimental data such as melting point, boiling point,
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and detailed spectroscopic analyses are not extensively reported in publicly available literature.

The information presented here is primarily sourced from chemical supplier databases.

Property Value Reference(s)

Chemical Formula C₃₁H₃₉N₃O₂

Molecular Weight 485.7 g/mol

CAS Number 204398-91-4

Physical State Solid

Solubility
Soluble in DMF, DMSO,

Ethanol, and Methanol.

Storage Temperature -20°C

SMILES
O=C(--INVALID-LINK--

([H])N4C6=O)N7C6=CCC7

InChI

InChI=1S/C31H39N3O2/c1-

19-12-13-25-29(2,3)14-8-15-

30(25,4)21(19)17-31-18-24-

26(35)33-16-7-11-

23(33)27(36)34(24)28(31)32-

22-10-6-5-9-20(22)31/h5-6,9-

11,21,24-25,28,32H,1,7-8,12-

18H2,2-

4H3/t21-,24-,25-,28-,30+,31-/m

0/s1

Biological Activity
Drimentine B has demonstrated a range of biological activities, with its anticancer properties

being of significant interest. The following table summarizes the reported biological effects.
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Biological Activity Description Reference(s)

Anticancer

Inhibits the proliferation of NS-

1 murine β lymphocyte

myeloma cells by 41% and

59% at concentrations of 50

µg/ml and 100 µg/ml,

respectively.

Antibiotic
Active against Gram-positive

and Gram-negative bacteria.

Antifungal
Exhibits activity against various

fungi and yeasts.

Anthelmintic
Possesses properties to

combat parasitic worms.

Experimental Protocols
Detailed experimental protocols for the determination of Drimentine B's physicochemical

properties and for its synthesis are not readily available in the reviewed literature. General

methodologies for characterizing similar natural products would apply. For instance, melting

points are typically determined using a melting point apparatus, and spectroscopic data (¹H

NMR, ¹³C NMR, IR, MS) are obtained using standard instrumentation.

The synthesis of the drimentine core is generally approached through a convergent strategy,

uniting a pyrroloindoline moiety with a sesquiterpene fragment.

Putative Mechanism of Action and Synthetic
Strategy
While the precise signaling pathways affected by Drimentine B have not been elucidated, a

generalized workflow for investigating its cytotoxic mechanism and a conceptual diagram of its

synthetic approach can be proposed based on related compounds and general synthetic

strategies.
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Putative Cytotoxic Signaling Pathway of Drimentine B
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Caption: A hypothetical signaling pathway for Drimentine B's anticancer activity.
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General Synthetic Workflow for the Drimentine Core
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Caption: A conceptual workflow for the convergent synthesis of the drimentine core.
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Conclusion
Drimentine B is a promising natural product with a range of biological activities that warrant

further investigation. While foundational physicochemical data is available, a comprehensive

experimental characterization is still needed. The elucidation of its specific molecular targets

and signaling pathways will be crucial for advancing its potential as a therapeutic agent. The

development of a robust and scalable synthetic route will also be essential for facilitating further

research and potential drug development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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